2-Hydroxy-2,3-Dihydro-1H-inden-1-one

• CAS No.: 1579-16-4
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 2-hydroxy-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H8O2/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8,10H,5H2
• InChI Key: XEZMWIFCFZCFPJ-UHFFFAOYSA-N
• SMILES: C1C(C(=O)C2=CC=CC=C21)O

Description

“2-Hydroxy-2,3-Dihydro-1H-inden-1-one” is also known as "1H-Inden-1-one, 2,3-dihydro-". It has a molecular formula of C9H8O and a molecular weight of 132.1592. Other names for this compound include 1-Indanone, α-Hydrindone, α-Indanone, Indan-1-one, Indanone, 1-Indone, Indanone-(1), 2,3-Dihydro-1H-inden-1-one, 2,3-Dihydro-1-indenone, and 2,3-Dihydro-1-indanone.

Synthesis Analysis

There are several methods for the synthesis of “this compound”. One method involves the cyclization of electron-rich 2-alkyl-1-ethynylbenzene derivatives catalyzed by TpRuPPh3 (CH3CN)2PF6 in hot toluene to form 1-substituted-1H-indene and 1-indanone products. Another method involves the palladium-catalyzed carbonylative cyclization of unsaturated aryl iodides and dienyl triflates, iodides, and bromides. A nickel-catalyzed reductive cyclization of a broad range of enones can also be used to produce indanones in high enantiomeric induction.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented as a 2D Mol file or as a computed 3D SD file. The 3D structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

The chemical reactions of “this compound” involve various processes. For instance, a commercially available hydroxy-tetralone or hydroxyindanone can be treated with an allyl bromide in the presence of a base such as Cs2CO3 in a solvent such as DMF to afford the ether. Claisen rearrangement in a solvent such as diethylaniline affords the substituted tetralone or indanone.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a boiling point of 517.2 K and a fusion temperature ranging from 313 K to 351 K. The enthalpy of vaporization is 60.3 ± 0.4 kJ/mol at temperatures between 318 and 348 K. The enthalpy of fusion is 17.6 kJ/mol at 314.1 K.